Cas no 2137916-83-5 (2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid)

• Product Name: 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid
• CAS No: 2137916-83-5
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 6409808
• PubChem ID: 165466860
• Update Time: 2025-10-28

2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid
• EN300-788723
• 2137916-83-5
• 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid

• Inchi： 1S/C8H13F2NO3/c1-7(4-14-5-7)2-11-3-8(9,10)6(12)13/h11H,2-5H2,1H3,(H,12,13)
• InChI Key： DVAGPJOQMGMRIK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCC1(C)COC1)F

Computed Properties

• Exact Mass: 209.08634960g/mol
• Monoisotopic Mass: 209.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 58.6Ų

Additional information on 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid (CAS No. 2137916-83-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid (CAS No. 2137916-83-5) has emerged as a compound of significant interest. This fluorinated amino acid derivative is gaining attention due to its unique structural features, which include a difluoromethyl group and a 3-methyloxetan-3-ylmethyl moiety. These functional groups contribute to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. Researchers are increasingly exploring its role in modulating biological pathways, making it a hot topic in medicinal chemistry and biochemical research.

The compound's CAS number 2137916-83-5 serves as a critical identifier for regulatory and scientific databases, ensuring accurate tracking and documentation. Its systematic name, 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid, highlights the presence of a difluoro substitution at the alpha-carbon, a feature known to enhance metabolic stability and bioavailability in drug candidates. This property aligns with current trends in small molecule drug design, where fluorination is leveraged to improve pharmacokinetic profiles. As such, this compound is frequently discussed in forums and publications focusing on fluorine chemistry and structure-activity relationships (SAR).

One of the most searched questions in AI-driven drug discovery platforms is how fluorinated compounds like 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid can be optimized for targeted therapies. The answer lies in its versatile scaffold, which allows for further derivatization to fine-tune interactions with biological targets. For instance, the oxetane ring in its structure is a polar moiety that can influence solubility and binding affinity, making it a valuable component in fragment-based drug design. These attributes have spurred interest in its potential applications for oncology and central nervous system (CNS) disorders, areas where fluorinated compounds have shown promise.

From a synthetic chemistry perspective, the preparation of CAS No. 2137916-83-5 involves multi-step organic transformations, often starting from fluorinated building blocks. The incorporation of the 3-methyloxetan-3-ylmethyl group typically requires protective group strategies and selective amination techniques, which are well-documented in recent peer-reviewed journals. This synthesis route is a subject of interest for chemists exploring green chemistry alternatives, as reducing the environmental footprint of fluorinated compound production remains a priority.

In addition to its pharmaceutical potential, 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid is also relevant to agrochemical research. Fluorinated amino acids are known to exhibit herbicidal and fungicidal activities, and this compound's structural motifs could inspire new crop protection agents. With the growing demand for sustainable agriculture, researchers are investigating how such molecules can be tailored to minimize environmental impact while maximizing efficacy—a topic frequently queried in scientific search engines.

Analytical characterization of this compound relies heavily on advanced techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). The difluoromethyl group, for example, produces distinct 19F NMR signals, which are invaluable for purity assessment and structural confirmation. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), particularly when the compound is scaled up for preclinical studies.

As the scientific community continues to explore the boundaries of fluorine chemistry, 2,2-Difluoro-3-{[(3-methyloxetan-3-yl)methyl]amino}propanoic acid stands out as a compelling case study. Its dual utility in pharmaceutical and agrochemical domains, combined with its synthetic accessibility, positions it as a valuable asset for researchers. Future studies may focus on its structure-activity optimization and mechanistic investigations, addressing common queries about its mode of action and therapeutic potential. With its CAS No. 2137916-83-5 firmly established in the literature, this compound is poised to remain a focal point in innovative chemical research.